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Compound of Interest

Compound Name: Cyclohexylglycine

Cat. No.: B555394 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory

environment. Cyclohexylglycine, an amino acid derivative utilized in peptide synthesis and

drug development, requires careful handling from acquisition to disposal.[1] This guide provides

essential, step-by-step procedures for the safe disposal of Cyclohexylglycine, ensuring the

protection of laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is crucial to be aware of the hazards associated with

Cyclohexylglycine. It is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][3][4] Therefore, adherence to strict safety

protocols is non-negotiable.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side protection.[5]

Hand Protection: Use suitable chemical-resistant gloves tested according to EN 374.[5]

Nitrile rubber gloves are a suggested material.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
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Respiratory Protection: If dust formation is likely, use a particulate filter respirator (e.g., P1

filter for at least 80% of airborne particles).[5]

Engineering Controls:

Work in a well-ventilated area, preferably in a fume hood, especially when handling powders

to avoid dust formation.[4][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Step-by-Step Disposal Procedure for
Cyclohexylglycine
The disposal of Cyclohexylglycine should be approached with the understanding that

chemical waste generators are responsible for correctly classifying and managing their waste in

accordance with local, regional, and national regulations.[4][7]

Step 1: Waste Identification and Segregation

All waste containing Cyclohexylglycine must be clearly labeled.

Do not mix Cyclohexylglycine waste with other waste streams unless it is part of a

documented and approved procedure.

Keep Cyclohexylglycine waste separate from incompatible materials, such as strong

oxidizing agents, to prevent hazardous reactions.[2][4][7]

Step 2: Containerization of Waste

Collect solid Cyclohexylglycine waste, including contaminated materials like weighing

paper or PPE, in a designated, sealable, and chemically compatible container.[6]

For solutions containing Cyclohexylglycine, use a clearly labeled, leak-proof container.

Ensure containers are kept tightly closed except when adding waste.[6]
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Step 3: Handling Spills and Contaminated Materials

In the event of a spill, avoid generating dust.[7]

Carefully sweep or vacuum the spilled solid material and place it into a suitable container for

disposal.[4][7]

Ventilate the affected area.[5]

Contaminated clothing should be removed and washed before reuse.[4]

Step 4: Final Disposal Pathway

Cyclohexylglycine waste should be disposed of through an approved and licensed

hazardous waste disposal contractor.[4]

Do not dispose of Cyclohexylglycine down the drain or in the regular trash.[8] While some

non-hazardous liquid chemicals may be eligible for sanitary sewer disposal if they meet

specific criteria (e.g., water-solubility, pH, low metal content), it is best practice to avoid this

for Cyclohexylglycine to prevent environmental release.[8]

Empty containers that previously held Cyclohexylglycine should be triple-rinsed with an

appropriate solvent. The rinsate should be collected and treated as hazardous waste. The

clean container can then be disposed of as regular waste after defacing the label.[6][8]

Summary of Key Safety and Disposal Data
The following table summarizes critical information for the safe handling and disposal of

Cyclohexylglycine.
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Parameter Information Source(s)

Primary Hazards

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), May cause

respiratory irritation (STOT SE

3).

[2][3][4]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves (e.g., nitrile

rubber), protective clothing.

Respiratory protection if dust is

generated.

[2][4][5]

Incompatible Materials Strong oxidizing agents. [2][4][7]

Accidental Release Procedure

Avoid dust formation. Sweep

up and place in a suitable

container for disposal.

Ventilate the area.

[4][5][7]

Recommended Disposal

Method

Dispose of contents/container

to an approved waste disposal

plant. Consult local, regional,

and national regulations.

[4][7]

Environmental Precautions

Do not empty into drains. Keep

away from surface and ground

water.

[5][8]

Cyclohexylglycine Disposal Workflow
The logical flow for the proper disposal of Cyclohexylglycine is a systematic process that

ensures safety and compliance at each stage. The following diagram illustrates this workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.fi/store/msds?partNumber=11377069&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylglycine_-_R
https://www.fishersci.com/store/msds?partNumber=AAH2688103&productDescription=L+2-CYCLHXYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=11377069&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2688103&productDescription=L+2-CYCLHXYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6636-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNTF8YXBwbGljYXRpb24vcGRmfGFETTFMMmhrWlM4NU1UZ3dOemt4TmpZNE56WTJMMU5FUWw4Mk5qTTJYMEZWWDBWT0xuQmtaZ3xkMzE1N2I5YjkzMDVjYmQwODYzMjEzNTZhZThiMjJmMjg2MzQwMzU2MjdmOGE5YjIwOWZhMDIzZjBjZWViZTc0
https://www.fishersci.fi/store/msds?partNumber=11377069&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2688103&productDescription=L+2-CYCLHXYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6246606&productDescription=N-BOC-2-CYCLHXYL-L-GLYCINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2688103&productDescription=L+2-CYCLHXYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6636-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNTF8YXBwbGljYXRpb24vcGRmfGFETTFMMmhrWlM4NU1UZ3dOemt4TmpZNE56WTJMMU5FUWw4Mk5qTTJYMEZWWDBWT0xuQmtaZ3xkMzE1N2I5YjkzMDVjYmQwODYzMjEzNTZhZThiMjJmMjg2MzQwMzU2MjdmOGE5YjIwOWZhMDIzZjBjZWViZTc0
https://www.fishersci.com/store/msds?partNumber=AAH6246606&productDescription=N-BOC-2-CYCLHXYL-L-GLYCINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2688103&productDescription=L+2-CYCLHXYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6246606&productDescription=N-BOC-2-CYCLHXYL-L-GLYCINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6636-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNTF8YXBwbGljYXRpb24vcGRmfGFETTFMMmhrWlM4NU1UZ3dOemt4TmpZNE56WTJMMU5FUWw4Mk5qTTJYMEZWWDBWT0xuQmtaZ3xkMzE1N2I5YjkzMDVjYmQwODYzMjEzNTZhZThiMjJmMjg2MzQwMzU2MjdmOGE5YjIwOWZhMDIzZjBjZWViZTc0
https://ehs.uc.edu/Advisories/Advisory_7_3.PDF
https://www.benchchem.com/product/b555394?utm_src=pdf-body
https://www.benchchem.com/product/b555394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexylglycine Disposal Workflow

Start: Cyclohexylglycine Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Characterize Waste
(Solid, Liquid, Contaminated Material)

3. Segregate Waste
(Keep away from oxidizers)

4. Place in Labeled, Compatible,
Sealed Waste Container

5. Store in Designated
Secondary Containment Area

6. Arrange for Pickup by
Licensed Waste Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: A workflow diagram for the safe and compliant disposal of Cyclohexylglycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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